Cas no 14046-39-0 (2-Methyl-1,3-benzodioxole)

• Product Name: 2-Methyl-1,3-benzodioxole
• CAS No: 14046-39-0
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 192995
• PubChem ID: 84167
• Update Time: 2025-05-28

2-Methyl-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,2-methyl-
• 2-Methyl-1,3-benzodioxole
• Einecs 237-882-3
• 2-METHYL-2H-1,3-BENZODIOXOLE
• SCHEMBL353825
• DTXSID10930844
• methylbenzo[d][1,3]dioxole
• AYEXQFUNWFFKAP-UHFFFAOYSA-N
• NS00052126
• 2-methylbenzo[d][1,3]dioxole
• 14046-39-0

• Inchi： 1S/C8H8O2/c1-6-9-7-4-2-3-5-8(7)10-6/h2-6H,1H3
• InChI Key： AYEXQFUNWFFKAP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1C

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.128
• Boiling Point: 182.1°Cat760mmHg
• Flash Point: 65.7°C
• Refractive Index: 1.527
• PSA: 18.46

Additional information on 2-Methyl-1,3-benzodioxole

Recent Advances in the Study of 2-Methyl-1,3-benzodioxole (CAS: 14046-39-0) in Chemical Biology and Pharmaceutical Research

2-Methyl-1,3-benzodioxole (CAS: 14046-39-0) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a benzene ring fused with a dioxole moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Methyl-1,3-benzodioxole as a scaffold for designing selective inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The researchers synthesized a series of derivatives and evaluated their inhibitory activity, identifying several compounds with nanomolar potency and high selectivity over MAO-A. These findings highlight the potential of 2-Methyl-1,3-benzodioxole-based compounds in developing next-generation neuroprotective agents.

In another recent development, a team from the University of Cambridge reported the use of 2-Methyl-1,3-benzodioxole as a precursor for synthesizing novel anti-inflammatory agents. Their work, published in ACS Chemical Biology, demonstrated that structural modifications of the dioxole ring could enhance the compound's ability to modulate NF-κB signaling, a key pathway in inflammatory responses. The optimized derivatives showed promising activity in preclinical models of rheumatoid arthritis, suggesting potential clinical applications.

The pharmacological profile of 2-Methyl-1,3-benzodioxole has also been explored in the context of antimicrobial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of hybrid molecules incorporating 2-Methyl-1,3-benzodioxole and known antibiotic pharmacophores. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. Mechanistic studies revealed that the dioxole moiety contributes to membrane disruption and inhibition of bacterial efflux pumps.

From a chemical biology perspective, researchers have utilized 2-Methyl-1,3-benzodioxole as a versatile building block for probe development. Its unique electronic properties and stability make it suitable for designing fluorescent and photoaffinity probes to study protein-ligand interactions. Recent work published in Chemical Communications showcased the use of 2-Methyl-1,3-benzodioxole-derived probes to map the binding sites of G protein-coupled receptors (GPCRs), providing valuable insights for structure-based drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Methyl-1,3-benzodioxole-based compounds. Current research efforts are focused on improving metabolic stability and bioavailability through strategic structural modifications. The compound's relatively low solubility in aqueous media presents another area for improvement, with recent studies exploring formulation strategies such as nanoparticle encapsulation and prodrug approaches.

In conclusion, 2-Methyl-1,3-benzodioxole (CAS: 14046-39-0) continues to emerge as a valuable scaffold in medicinal chemistry and chemical biology. Its diverse applications span from neurodegenerative disease therapeutics to antimicrobial agents, demonstrating the compound's versatility. Ongoing research is expected to further elucidate its potential and address current limitations, paving the way for clinically relevant applications. The compound's unique structural features and demonstrated bioactivity make it a promising candidate for future drug discovery efforts across multiple therapeutic areas.